Cas no 86731-83-1 (6-PHENYL-PYRAZINEMETHANOL)
6-PHENYL-PYRAZINEMETHANOL structure
Product Name:6-PHENYL-PYRAZINEMETHANOL
CAS No:86731-83-1
MF:C11H10N2O
MW:186.20990228653
CID:1856750
PubChem ID:13123642
Update Time:2025-04-21
6-PHENYL-PYRAZINEMETHANOL Chemical and Physical Properties
Names and Identifiers
-
- 6-PHENYL-PYRAZINEMETHANOL
- 6-Phenylpyrazinemethanol
- 86731-83-1
- AKOS006317711
- DB-076729
-
- Inchi: 1S/C11H10N2O/c14-8-10-6-12-7-11(13-10)9-4-2-1-3-5-9/h1-7,14H,8H2
- InChI Key: ZGPMDMMMLOHXQB-UHFFFAOYSA-N
- SMILES: OCC1=CN=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 186.079312947Da
- Monoisotopic Mass: 186.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46Ų
6-PHENYL-PYRAZINEMETHANOL Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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